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Compound of Interest

Compound Name: 6-Methyl-1-indanone

Cat. No.: B1306188

Essential Safety and Handling Guide for 6-
Methyl-1-indanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Methyl-1-indanone in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical and Physical Properties

Property Value

Physical State Solid

Appearance White

Odor No information available
Melting Point/Range 57-59°C/134.6 - 138.2 °F
Boiling Point/Range 124 - 126 °C/ 255.2 - 258.8 °F
Molecular Formula C10H100

Molecular Weight 146.19
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A Safety Data Sheet (SDS) for 6-Methyl-1-indanone states that it is not considered hazardous
under the 2012 OSHA Hazard Communication Standard.[1] However, it is crucial to handle all
chemicals with appropriate care to avoid potential health effects.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and process is necessary to determine the
appropriate PPE for handling 6-Methyl-1-indanone.[2] The minimum required PPE includes a
lab coat, protective eyewear, long pants, and closed-toe shoes.[2]
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PPE Category Item

Specifications and
Recommendations

Eye and Face Protection Safety Glasses or Goggles

Must have side shields and
comply with ANSI z287.1
standards.[2][3] A face shield
should be worn in addition to
safety glasses or goggles if

there is a splash hazard.[2][4]

Hand Protection Gloves

Disposable nitrile gloves are
generally sufficient for
incidental contact.[2][3][6] For
prolonged contact or handling
of larger quantities, consider
double-gloving or using
heavier-duty gloves.[2] Always
inspect gloves before use and

wash hands after removal.[7]

Body Protection Lab Coat

Along-sleeved lab coat is
essential to protect skin and
clothing from potential
splashes.[3][4][5]

Respiratory Protection Dust Mask or Respirator

Not typically required under
normal use conditions with
adequate ventilation.[1] If dust
formation is likely, a particle
filter (type N95 or P1) is

recommended.[8][9]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
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o Verify that an eyewash station and safety shower are readily accessible.[10]

o Don all required personal protective equipment as outlined in the table above.

e Handling:

o

Handle 6-Methyl-1-indanone in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of any dust.[1][11]

o

Avoid direct contact with skin, eyes, and clothing.[1][10]

[¢]

When weighing or transferring the solid, use techniques that minimize dust generation.

[¢]

Keep the container tightly closed when not in use.[1][9][11]
e In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation persists.[1][11]

o Inhalation: Move to fresh air. If symptoms occur, get medical attention.[1]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention if you feel unwell.[1][12]

Disposal Plan

All chemical waste, including 6-Methyl-1-indanone and any contaminated materials, must be
disposed of as hazardous waste.

o Waste Segregation:

o Collect waste 6-Methyl-1-indanone and any materials contaminated with it (e.g., gloves,
weighing paper) in a designated, clearly labeled, and sealed container.[8]

o Do not mix with other waste streams to prevent potential reactions.[8]
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» Container Management:

o Use a suitable, closed container for the waste. The original container can be a good
option.[8]

o Label the container with "Hazardous Waste" and the chemical name.[8]
o Disposal Procedure:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.[8]

o Follow all local, regional, and national regulations for hazardous waste disposal.[8][11] It is
the responsibility of the waste generator to ensure full compliance.[8]

Experimental Workflow Diagram
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Safe Handling Workflow for 6-Methyl-1-indanone

Preparation Phase

Prepare well-ventilated work area (fume hood)

'

Verify eyewash/shower access

'

Don appropriate PPE

Handling Phase

Handle chemical, minimizing dust

:

In case of exposure Keep container closed when not in use

Disposal Phase

Administer appropriate first aid Segregate waste in labeled container

i

Seek medical attention Arrange for licensed disposal

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 6-Methyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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